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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B035601 Get Quote

Essential Safety and Handling Guide for 2,3-
Dihydroxypropyl Methacrylate
This guide provides immediate safety, handling, and disposal protocols for 2,3-
Dihydroxypropyl methacrylate (CAS No: 5919-74-4), tailored for research and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and minimizing exposure risks.

Chemical Identifier: 2,3-Dihydroxypropyl methacrylate[1][2] Synonyms: GMMA, glycerol

monomethacrylate[1]

Quantitative Safety Data
Parameter Value Source

Storage Temperature 2-8°C [3][4]

Inhibitor Content (MEHQ) 50-350 ppm [4]

Respiratory Protection

P95 (US) or P1 (EU EN 143)

particle respirator for nuisance

exposures

[3]
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Standard Operating Procedure: Handling 2,3-
Dihydroxypropyl Methacrylate
This protocol outlines the step-by-step process for the safe handling of 2,3-Dihydroxypropyl
methacrylate from receipt to disposal.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment. Identify potential hazards, including skin/eye contact, inhalation, and

ingestion.

Gather PPE: Ensure all necessary Personal Protective Equipment (PPE) is available and in

good condition. Refer to the PPE table below for specific requirements.

Work Area Setup: Designate a specific, well-ventilated work area, preferably within a

chemical fume hood.[3][5] Ensure an eyewash station and safety shower are readily

accessible.

Material Verification: Confirm the chemical identity and check the container for any damage

or leaks before moving it to the work area.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye and Face
Chemical splash goggles and

a face shield.[3][5]

Protects against splashes that

can cause serious eye

irritation.[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Inspect gloves

before each use.[3]

Prevents skin contact, which

can cause irritation and allergic

reactions.[3][6]

Body Protection

A complete protective suit or a

lab coat with full-length

sleeves.[3]

Protects against accidental

skin exposure.

Respiratory

Use only in a well-ventilated

area. For nuisance exposures

or if aerosolization is possible,

use a P95 (US) or P1 (EU EN

143) particle respirator.[3]

Mitigates the risk of respiratory

tract irritation.[3]

Safe Handling and Use
Dispensing:

Perform all transfers and dispensing of the chemical inside a certified chemical fume hood

to minimize vapor inhalation.[3]

Avoid the formation of dust and aerosols.[3]

During Use:

Keep the container tightly closed when not in use.[5]

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the work area.[7]

Storage:
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Store in a tightly sealed container in a cool, dry, and dark place at 2-8°C.[3][4][5]

The material is light and heat-sensitive.[6]

Store under an inert atmosphere.[3]

Spill and Emergency Procedures
Minor Spill (in fume hood):

Ensure PPE is worn.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep or scoop up the absorbed material into a suitable, labeled container for

disposal.[3]

Clean the spill area with soap and water.

Major Spill (outside fume hood):

Evacuate personnel to a safe area.[3]

Ensure the area is well-ventilated.

Prevent the spill from entering drains.[3]

Follow your institution's emergency spill response protocol.

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][3]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

soap and plenty of water. If skin irritation or a rash occurs, seek medical advice.[1][3][6]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, provide artificial respiration. Seek medical attention.[3][8]

Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately.[1][3]

Waste Disposal and Decontamination
Waste Collection:

Collect all waste material (including contaminated absorbent material, gloves, and empty

containers) in a designated, properly labeled, and sealed hazardous waste container.

Disposal:

Dispose of all waste through a licensed professional waste disposal service.[3]

Contaminated packaging should be treated as unused product.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Decontamination:

Thoroughly wash all surfaces and equipment that came into contact with the chemical.

Wash hands thoroughly with soap and water after handling is complete.[1][3]

Workflow for Safe Handling of 2,3-Dihydroxypropyl
Methacrylate
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1. Preparation
- Risk Assessment
- Assemble PPE

- Prepare Workspace

2. Handling
- Work in Fume Hood
- Dispense Carefully

- Keep Container Closed

3. Use in Experiment
- Follow Protocol

- Monitor for Spills

Spill OccursExposure Occurs

6. Post-Experiment Cleanup
- Decontaminate Surfaces
- Remove PPE Correctly

No

4. Spill Response
- Evacuate (if major)
- Contain & Clean
- Report Incident

Yes

No

5. First Aid
- Eyes: Flush 15 min
- Skin: Wash w/ Soap

- Inhale: Fresh Air
- Seek Medical Attention

Yes

7. Waste Disposal
- Collect in Labeled Container

- Use Licensed Disposal Service

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Dihydroxypropyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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